Cas no 1805155-36-5 (Methyl 2-chloro-4-cyano-6-hydroxybenzoate)

• Product Name: Methyl 2-chloro-4-cyano-6-hydroxybenzoate
• CAS No: 1805155-36-5
• MF: C₉H₆ClNO₃
• MW: 211.601841449738
• CID: 4706710
• Update Time: 2025-10-20

Methyl 2-chloro-4-cyano-6-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloro-4-cyano-6-hydroxybenzoate

• Inchi： 1S/C9H6ClNO3/c1-14-9(13)8-6(10)2-5(4-11)3-7(8)12/h2-3,12H,1H3
• InChI Key： NPMUUJAXIQBGCR-UHFFFAOYSA-N
• SMILES： ClC1=CC(C#N)=CC(=C1C(=O)OC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• Topological Polar Surface Area: 70.3

Additional information on Methyl 2-chloro-4-cyano-6-hydroxybenzoate

Methyl 2-chloro-4-cyano-6-hydroxybenzoate (CAS No. 1805155-36-5): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-chloro-4-cyano-6-hydroxybenzoate (CAS No. 1805155-36-5) is a versatile chemical compound that has garnered significant attention in the field of pharmaceutical synthesis. This compound, characterized by its unique structural features, serves as a crucial intermediate in the development of various therapeutic agents. Its molecular structure, incorporating both chloro and cyano functional groups, makes it particularly valuable for constructing complex pharmacophores essential for drug design.

The importance of Methyl 2-chloro-4-cyano-6-hydroxybenzoate lies in its ability to undergo a variety of chemical transformations, which are pivotal for the synthesis of bioactive molecules. The presence of the hydroxyl group at the 6-position and the cyano group at the 4-position provides multiple sites for functionalization, enabling chemists to tailor its properties for specific applications. This flexibility has made it a preferred choice in the synthesis of novel drugs targeting various diseases.

In recent years, there has been a surge in research focused on developing new therapeutic strategies for chronic and infectious diseases. The demand for innovative drug candidates has driven the exploration of diverse chemical scaffolds, and compounds like Methyl 2-chloro-4-cyano-6-hydroxybenzoate have emerged as key players in this endeavor. The compound's role in synthesizing molecules with potential antimicrobial, anti-inflammatory, and anticancer properties has been extensively studied.

One of the most compelling aspects of Methyl 2-chloro-4-cyano-6-hydroxybenzoate is its application in the synthesis of benzoxazinone derivatives. These derivatives have shown promising activity against a range of pathogens and are being investigated for their therapeutic potential. The chloro and cyano groups in Methyl 2-chloro-4-cyano-6-hydroxybenzoate facilitate the formation of these derivatives through nucleophilic substitution reactions, making it an indispensable intermediate.

The pharmaceutical industry has also leveraged Methyl 2-chloro-4-cyano-6-hydroxybenzoate in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By modifying the structure of Methyl 2-chloro-4-cyano-6-hydroxybenzoate, researchers have been able to develop potent inhibitors that selectively target specific kinases, thereby offering new treatment options.

Another area where Methyl 2-chloro-4-cyano-6-hydroxybenzoate has made significant contributions is in the synthesis of antiviral agents. The rapid evolution of viruses poses a constant challenge to drug development, necessitating the creation of broad-spectrum antiviral drugs. The compound's structural features allow for the design of molecules that can interfere with viral replication processes, offering hope for effective treatments against emerging viral threats.

The environmental impact of pharmaceutical synthesis also cannot be overlooked. The use of Methyl 2-chloro-4-cyano-6-hydroxybenzoate as an intermediate has been optimized to minimize waste and reduce environmental footprint. Advances in green chemistry principles have led to more sustainable synthetic routes, ensuring that the production process aligns with ecological standards while maintaining high yields and purity.

Future research directions for Methyl 2-chloro-4-cyano-6-hydroxybenzoate are likely to focus on expanding its applications in drug discovery and development. The compound's versatility suggests that it will continue to be a valuable tool for medicinal chemists seeking to create novel therapeutic agents. As our understanding of disease mechanisms evolves, so too will our ability to harness the potential of this compound for addressing unmet medical needs.

In conclusion, Methyl 2-chloro-4-cyano-6-hydroxybenzoate (CAS No. 1805155-36-5) is a cornerstone in modern pharmaceutical synthesis. Its unique structural attributes and reactivity make it an indispensable intermediate for developing a wide range of bioactive molecules. As research progresses, this compound will undoubtedly continue to play a pivotal role in advancing therapeutic strategies across various medical disciplines.